Cas no 1607248-12-3 (5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Hydrochloride)

• Product Name: 5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Hydrochloride
• CAS No: 1607248-12-3
• MF: C₉H₉ClFN₃O
• MW: 229.638664007187
• CID: 4607974
• PubChem ID: 75479827
• Update Time: 2025-05-20

5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• 5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Hydrochloride

• Inchi： 1S/C9H8FN3O.ClH/c10-7-3-1-2-6(4-7)9-12-8(5-11)13-14-9;/h1-4H,5,11H2;1H
• InChI Key： OSUAPHANGDHPAT-UHFFFAOYSA-N
• SMILES： C(C1=NOC(C2C=CC=C(F)C=2)=N1)N.Cl

Additional information on 5-(3-Fluorophenyl)-1,2,4-oxadiazol-3-ylmethanamine Hydrochloride

5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride: A Comprehensive Overview

The compound 5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride, identified by the CAS number 1607248-12-3, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of a fluorophenyl group at the 5-position of the oxadiazole ring introduces unique electronic and steric properties, making it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride in drug discovery. Its structure allows for the exploration of diverse pharmacological activities, including anti-inflammatory, antitumor, and antimicrobial properties. Researchers have employed advanced computational methods to predict its bioavailability and binding affinity to target proteins, which has provided valuable insights into its therapeutic potential.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxadiazole core. The introduction of the fluorophenyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions. The hydrochloride salt form is often preferred for its stability and solubility properties, which are critical for both analytical characterization and biological testing.

In terms of physical properties, 5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride exhibits a melting point of approximately 280°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, indicative of its conjugated aromatic system. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

The application of this compound extends beyond pharmaceutical research. It has been utilized as an intermediate in the synthesis of more complex molecules with potential applications in agrochemicals and materials science. For instance, its ability to act as a ligand in metal-mediated catalysis has been explored in recent studies, demonstrating its versatility in chemical transformations.

From an environmental perspective, the degradation pathways of 5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride have been investigated under both aerobic and anaerobic conditions. These studies have revealed that the compound undergoes rapid hydrolysis under alkaline conditions, suggesting that it has a low environmental persistence. This information is crucial for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 5-(3-Fluorophenyl)-1,2,4-Oxadiazol-3-ylmethanamine Hydrochloride is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to play an increasingly important role in addressing current challenges in medicine and materials science.